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Compound Name: Sebacic Acid

Cat. No.: B1670060 Get Quote

Sebacic acid is a dicarboxylic acid that typically appears as a white crystalline powder or

granules.[1][2] While it is not classified as a hazardous substance according to Regulation (EC)

No. 1272/2008, proper handling, storage, and disposal are crucial to ensure laboratory safety

and environmental protection.[2][3][4][5]

Personal Protective Equipment (PPE)
When handling sebacic acid, it is essential to use appropriate personal protective equipment

to prevent contact and inhalation of dust.[2][6]

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[1][2][7] In

some workplaces, a face shield may also be appropriate.[6]

Hand Protection: Impervious gloves are required to prevent skin exposure.[1][2][7] Protective

gloves should be selected based on an evaluation of the potential hazards, duration of use,

and the physical conditions of the workplace.[6]

Skin and Body Protection: Wear clean, protective body-covering clothing to minimize skin

contact.[1][2] Impervious clothing is recommended.[7]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved air-purifying

respirator.[1][2] For uncontrolled releases or when exposure limits may be exceeded, a

positive-pressure air-supplied respirator should be used.[1]
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Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Use in a well-ventilated area and avoid generating dust.[1][2][6][7]

Avoid contact with eyes, skin, and clothing.[1][6][7]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6]

Do not eat, drink, or smoke in areas where sebacic acid is handled.[1][6]

Keep containers tightly closed when not in use.[6]

Storage:

Store in a cool, dry, well-ventilated area in tightly closed containers.[1][6][7]

Keep away from incompatible substances such as strong acids, strong bases, and strong

oxidizers.[8]

Protect from heat, sparks, open flames, and direct sunlight.[8]

Disposal Plans
All waste must be handled in accordance with local, state, and federal regulations.[9]

Uncontaminated Material: If the material is unused and uncontaminated, it may be possible

to recycle it.[9]

Contaminated Material:

Containment: Carefully sweep or shovel the solid material into a suitable, closed, and

clearly labeled container to avoid creating dust.[2]

Disposal Method:
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Incineration: A recommended method is to dissolve or mix the sebacic acid with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber. This must be performed by trained personnel in a licensed facility.[2]

Licensed Waste Disposal Company: The more common approach is to arrange for

disposal through a licensed waste disposal company.[2]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical itself.[2] If the container is completely empty, it may be recycled.[2]

Quantitative Data: Physical and Chemical Properties
Property Value

Appearance White crystalline powder or granules[1][2]

Molecular Formula C10H18O4[2]

Molecular Weight 202.25 g/mol [2]

Melting Point 133-137°C (271-279°F)[2][6]

Boiling Point 294.4°C (562°F) at 100 mmHg[2][6]

Flash Point 220°C (428°F)[2][6]

Solubility in Water Slight[1][2]

Specific Gravity 1.207 @ 20°C[1][2]

Experimental Protocols: First Aid Measures
In case of exposure, follow these first aid protocols:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[6]

Skin Contact: Immediately flush the skin with running water for at least 15 minutes while

removing contaminated clothing and shoes.[6] Wash the affected area with soap and water.

[1] Get medical attention if irritation develops or persists.[10]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and

easy to do.[6] Get medical attention if irritation persists.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Seek medical advice.[1][10]

Diagram: Sebacic Acid Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. harwick.com [harwick.com]

2. benchchem.com [benchchem.com]

3. valsynthese.ch [valsynthese.ch]

4. bg.cpachem.com [bg.cpachem.com]

5. carlroth.com [carlroth.com]

6. sds.metasci.ca [sds.metasci.ca]

7. abmole.com [abmole.com]

8. acme-hardesty.com [acme-hardesty.com]

9. datasheets.scbt.com [datasheets.scbt.com]

10. Sebacic acid(111-20-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Sebacic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670060#personal-protective-equipment-for-
handling-sebacic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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